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Compound of Interest

Compound Name: TP0597850

Cat. No.: B10857105 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
TP0597850 is a potent and highly selective inhibitor of Matrix Metalloproteinase-2 (MMP-2), a

zinc-dependent endopeptidase critically involved in the degradation of the extracellular matrix

(ECM).[1] Upregulation of MMP-2 is strongly associated with tumor invasion, metastasis, and

angiogenesis in various cancers.[1] TP0597850 exhibits high chemical stability and a slow

tight-binding nature, making it a valuable tool for investigating the role of MMP-2 in cancer

progression and for the development of novel anti-cancer therapeutics.[1] These application

notes provide detailed protocols for the preparation of TP0597850 stock solutions and their use

in cell culture-based assays.

Quantitative Data Summary
The following table summarizes the key quantitative data for TP0597850, providing a quick

reference for experimental planning.
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Parameter Value Notes

Molecular Weight 916.03 g/mol

Mechanism of Action Selective MMP-2 Inhibitor

Ki 0.034 nM [1]

IC50 0.22 nM

Recommended Solvent Dimethyl Sulfoxide (DMSO)
Use newly opened, anhydrous

DMSO for best results.

Solubility in DMSO 100 mg/mL (109.17 mM)

Ultrasonic treatment may be

required to fully dissolve the

compound.

Stock Solution Storage
-20°C for up to 1 month or

-80°C for up to 6 months.
Protect from light.

Experimental Protocols
Protocol 1: Preparation of a 10 mM Stock Solution of
TP0597850
This protocol describes the preparation of a high-concentration stock solution of TP0597850 in

DMSO.

Materials:

TP0597850 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Vortex mixer

Ultrasonic water bath (optional)

Sterile 0.22 µm syringe filter (DMSO-compatible)
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Procedure:

Pre-weighing Preparation: In a sterile environment (e.g., a laminar flow hood), carefully

weigh the desired amount of TP0597850 powder. To prepare 1 mL of a 10 mM stock

solution, you will need 0.916 mg of TP0597850.

Dissolution: Transfer the weighed TP0597850 powder into a sterile microcentrifuge tube. Add

the calculated volume of anhydrous DMSO. For a 10 mM solution, add 100 µL of DMSO for

every 0.916 mg of TP0597850.

Vortexing and Sonication: Tightly cap the tube and vortex thoroughly until the powder is

completely dissolved. If necessary, use an ultrasonic water bath for short intervals to aid

dissolution. The solution should be clear and free of any particulate matter.

Sterilization: To ensure sterility for cell culture use, filter the stock solution through a 0.22 µm

DMSO-compatible sterile filter into a new sterile tube.

Aliquoting and Storage: Aliquot the sterile stock solution into smaller, single-use volumes to

avoid repeated freeze-thaw cycles. Store the aliquots at -20°C for short-term storage (up to 1

month) or at -80°C for long-term storage (up to 6 months). Protect the stock solution from

light.

Protocol 2: Dilution of TP0597850 for Cell-Based Assays
This protocol outlines the steps for diluting the TP0597850 stock solution to the desired

working concentration for treating cells in culture.

Materials:

Prepared 10 mM TP0597850 stock solution in DMSO

Complete cell culture medium appropriate for your cell line

Cells seeded in appropriate culture vessels (e.g., 96-well plates, 6-well plates)

Sterile serological pipettes and pipette tips

Procedure:
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Determine Final Concentration: Decide on the final concentration of TP0597850 for your

experiment. Based on its high potency (Ki = 0.034 nM), a starting range of 1 nM to 1 µM is

recommended for initial experiments. For a similar selective MMP-2 inhibitor, ARP-100,

working concentrations of 50 nM have been used to suppress tumor cell invasion.[2]

Prepare Intermediate Dilutions: It is recommended to perform serial dilutions to ensure

accuracy.

For example, to prepare a 1 µM working solution from a 10 mM stock, first prepare a 100

µM intermediate solution by diluting the stock 1:100 in complete cell culture medium (e.g.,

1 µL of 10 mM stock in 99 µL of medium).

Then, dilute the 100 µM intermediate solution 1:100 in your final volume of cell culture

medium to achieve a 1 µM final concentration.

Final DMSO Concentration: Ensure that the final concentration of DMSO in the cell culture

medium is kept low, typically below 0.5%, to avoid solvent-induced cytotoxicity. A vehicle

control (medium with the same final concentration of DMSO) should always be included in

your experiments.

Treatment of Cells: Add the prepared working solution of TP0597850 to your cells and

incubate for the desired duration of your experiment.
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Caption: Experimental workflow for preparing and using TP0597850.
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Caption: MMP-2 signaling pathway and the inhibitory action of TP0597850.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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